N-{3-[(2-chloro-4-nitrophenyl)amino]propyl}-4-methylbenzenesulfonamide

• IUPAC Name: N-[3-(2-chloro-4-nitroanilino)propyl]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C16H18ClN3O4S/c1-12-3-6-14(7-4-12)25(23,24)19-10-2-9-18-16-8-5-13(20(21)22)11-15(16)17/h3-8,11,18-19H,2,9-10H2,1H3
• InChI Key: GFGZBYHAQKOLAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NCCCNC2=C(C=C(C=C2)[N+](=O)[O-])Cl
• Molecular Formula: C16H18ClN3O4S
• Molecular Weight: 383.9 g/mol

Description

N-{3-[(2-chloro-4-nitrophenyl)amino]propyl}-4-methylbenzenesulfonamide, also known as CNPS, is a chemical compound that has been widely used in scientific research. This molecule belongs to the family of sulfonamides and has been synthesized by various methods over the years. The unique structure of CNPS has made it an important tool in biochemical and physiological research.

Scientific Research Applications

Synthesis and Characterization

• A compound, N-(2,5-dimethyl-4-nitrophenyl)-4-methylbenzenesulfonamide (NDMPMBS), derived from similar reactants, has been synthesized and characterized. Its structure and electronic properties were studied using various techniques, including Density Functional Theory (DFT) and molecular dynamics (MD) simulations. This research provides insights into the structural and electronic properties of such compounds (Murthy et al., 2018).

Versatility in Synthesis

• Nitrobenzenesulfonamides have been noted for their versatility in the preparation of secondary amines and as protective groups for amines. Their ease of alkylation and smooth deprotection processes make them valuable in synthetic chemistry (Fukuyama et al., 1995).

Application in Hypoxic Cell Targeting

• Some nitrobenzenesulfonamides have been prepared and evaluated as hypoxic cell selective cytotoxic agents. This highlights their potential use in targeting hypoxic cancer cells, although further in vivo studies are required (Saari et al., 1991).

Antimicrobial Activity

• Newly synthesized sulfonamide derivatives have been studied for their antimicrobial properties. These studies provide insights into the potential of such compounds in combating microbial infections (Demircioğlu et al., 2018).

Cancer Cell Targeting

• Certain sulfonamide derivatives have shown pro-apoptotic effects in cancer cells, indicating their potential in cancer treatment. These compounds have been evaluated for their ability to induce apoptosis in various cancer cell lines (Cumaoğlu et al., 2015).

Applications in Organic Synthesis

• N-Acyl-N-(4-chlorophenyl)-4-nitrobenzenesulfonamides have been developed as chemoselective N-acylation reagents. Their use in water as a green solvent showcases their environmental compatibility and efficiency in organic synthesis (Ebrahimi et al., 2015).

Crystal Structure Studies

• The crystal structure of related compounds has been determined, providing valuable information on molecular geometry and intermolecular interactions, crucial for understanding their chemical behavior (Bolger & Gourdon, 1995).